Cas no 1482165-20-7 (1-(2-methylpyridin-4-yl)cyclopentan-1-amine)
1-(2-methylpyridin-4-yl)cyclopentan-1-amine Chemical and Physical Properties
Names and Identifiers
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- Cyclopentanamine, 1-(2-methyl-4-pyridinyl)-
- 1-(2-methylpyridin-4-yl)cyclopentan-1-amine
- 1482165-20-7
- EN300-1848070
-
- Inchi: 1S/C11H16N2/c1-9-8-10(4-7-13-9)11(12)5-2-3-6-11/h4,7-8H,2-3,5-6,12H2,1H3
- InChI Key: UDSFTQHZJPRUHJ-UHFFFAOYSA-N
- SMILES: C1(C2C=CN=C(C)C=2)(N)CCCC1
Computed Properties
- Exact Mass: 176.131348519g/mol
- Monoisotopic Mass: 176.131348519g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 173
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 38.9Ų
Experimental Properties
- Density: 1.046±0.06 g/cm3(Predicted)
- Boiling Point: 279.6±28.0 °C(Predicted)
- pka: 8.67±0.20(Predicted)
1-(2-methylpyridin-4-yl)cyclopentan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1848070-0.05g |
1-(2-methylpyridin-4-yl)cyclopentan-1-amine |
1482165-20-7 | 0.05g |
$768.0 | 2023-09-19 | ||
| Enamine | EN300-1848070-0.1g |
1-(2-methylpyridin-4-yl)cyclopentan-1-amine |
1482165-20-7 | 0.1g |
$804.0 | 2023-09-19 | ||
| Enamine | EN300-1848070-0.25g |
1-(2-methylpyridin-4-yl)cyclopentan-1-amine |
1482165-20-7 | 0.25g |
$840.0 | 2023-09-19 | ||
| Enamine | EN300-1848070-0.5g |
1-(2-methylpyridin-4-yl)cyclopentan-1-amine |
1482165-20-7 | 0.5g |
$877.0 | 2023-09-19 | ||
| Enamine | EN300-1848070-1.0g |
1-(2-methylpyridin-4-yl)cyclopentan-1-amine |
1482165-20-7 | 1g |
$1214.0 | 2023-05-27 | ||
| Enamine | EN300-1848070-2.5g |
1-(2-methylpyridin-4-yl)cyclopentan-1-amine |
1482165-20-7 | 2.5g |
$1791.0 | 2023-09-19 | ||
| Enamine | EN300-1848070-5.0g |
1-(2-methylpyridin-4-yl)cyclopentan-1-amine |
1482165-20-7 | 5g |
$3520.0 | 2023-05-27 | ||
| Enamine | EN300-1848070-10.0g |
1-(2-methylpyridin-4-yl)cyclopentan-1-amine |
1482165-20-7 | 10g |
$5221.0 | 2023-05-27 | ||
| Enamine | EN300-1848070-1g |
1-(2-methylpyridin-4-yl)cyclopentan-1-amine |
1482165-20-7 | 1g |
$914.0 | 2023-09-19 | ||
| Enamine | EN300-1848070-5g |
1-(2-methylpyridin-4-yl)cyclopentan-1-amine |
1482165-20-7 | 5g |
$2650.0 | 2023-09-19 |
1-(2-methylpyridin-4-yl)cyclopentan-1-amine Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
Additional information on 1-(2-methylpyridin-4-yl)cyclopentan-1-amine
Comprehensive Overview of 1-(2-methylpyridin-4-yl)cyclopentan-1-amine (CAS No. 1482165-20-7)
1-(2-methylpyridin-4-yl)cyclopentan-1-amine (CAS No. 1482165-20-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule, characterized by its unique cyclopentylamine core and 2-methylpyridine substituent, serves as a versatile intermediate in the synthesis of bioactive molecules. Its structural features make it a valuable scaffold for drug discovery, particularly in targeting central nervous system (CNS) disorders and metabolic diseases.
Recent trends in AI-driven drug discovery and computational chemistry have highlighted the importance of compounds like 1-(2-methylpyridin-4-yl)cyclopentan-1-amine. Researchers are increasingly leveraging machine learning algorithms to predict its binding affinity with various biological targets, such as G-protein-coupled receptors (GPCRs) and ion channels. This aligns with the growing demand for precision medicine and personalized therapeutics, where tailored molecular structures play a pivotal role.
The compound's synthetic versatility is another key advantage. Its amine functionality allows for facile derivatization, enabling the creation of libraries of analogs for high-throughput screening (HTS). This is particularly relevant in the context of fragment-based drug design (FBDD), where small, modular building blocks like 1-(2-methylpyridin-4-yl)cyclopentan-1-amine are combined to optimize pharmacological properties. Such approaches are frequently discussed in forums on green chemistry and sustainable synthesis, reflecting the industry's shift toward eco-friendly methodologies.
From a patent landscape perspective, CAS No. 1482165-20-7 has been cited in several applications related to neuroprotective agents and anti-inflammatory drugs. Its potential to modulate dopaminergic pathways has sparked interest in treating conditions like Parkinson's disease and depression. These applications resonate with current public health discussions on mental wellness and aging populations, making it a timely subject for scientific and commercial exploration.
Analytical characterization of 1-(2-methylpyridin-4-yl)cyclopentan-1-amine typically involves advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure the compound's purity and stability, which are critical for regulatory compliance in Good Manufacturing Practice (GMP) settings. The rise of blockchain technology in supply chain tracking further underscores the need for robust quality control measures, a topic frequently searched by professionals in pharmaceutical logistics.
In summary, 1-(2-methylpyridin-4-yl)cyclopentan-1-amine (CAS No. 1482165-20-7) exemplifies the intersection of cutting-edge chemistry and biomedical innovation. Its multifaceted applications—from drug development to material science—position it as a compound of enduring relevance in both academic and industrial spheres. As the scientific community continues to explore its potential, this molecule will likely remain a focal point in discussions about next-generation therapeutics and smart materials.
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